Cas no 1448044-46-9 (N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-2-(4-fluorophenoxy)acetamide)

• Product Name: N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-2-(4-fluorophenoxy)acetamide
• CAS No: 1448044-46-9
• MF: C₂₁H₂₆FN₃O₂
• MW: 371.44844865799
• CID: 6048564
• PubChem ID: 71808407
• Update Time: 2025-10-30

N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-2-(4-fluorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-2-(4-fluorophenoxy)acetamide
• N-[(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl]-2-(4-fluorophenoxy)acetamide
• N-[(1-CYCLOPENTYL-4,5,6,7-TETRAHYDROINDAZOL-3-YL)METHYL]-2-(4-FLUOROPHENOXY)ACETAMIDE
• 1448044-46-9
• F6440-2775
• AKOS024563193
• N-((1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)-2-(4-fluorophenoxy)acetamide

• Inchi： 1S/C21H26FN3O2/c22-15-9-11-17(12-10-15)27-14-21(26)23-13-19-18-7-3-4-8-20(18)25(24-19)16-5-1-2-6-16/h9-12,16H,1-8,13-14H2,(H,23,26)
• InChI Key： ACRKPCHZIDTAIG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OCC(NCC1C2CCCCC=2N(C2CCCC2)N=1)=O

Computed Properties

• Exact Mass: 371.20090524g/mol
• Monoisotopic Mass: 371.20090524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 56.2Ų

Additional information on N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-2-(4-fluorophenoxy)acetamide

Introduction to N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-2-(4-fluorophenoxy)acetamide (CAS No. 1448044-46-9)

N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-2-(4-fluorophenoxy)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1448044-46-9, represents a class of molecules that are being extensively studied for their potential therapeutic applications. The presence of multiple pharmacophoric moieties in its structure makes it a promising candidate for further development in drug discovery and medicinal chemistry.

The molecular framework of N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-2-(4-fluorophenoxy)acetamide is characterized by a combination of a cyclopentyl group, an indazoline core, and a fluoro-phenoxy acetamide moiety. Each of these structural elements contributes to the compound's overall pharmacological profile. The cyclopentyl group is known to enhance binding affinity and metabolic stability, while the indazoline core is often associated with cardiovascular and central nervous system (CNS) activities. The fluoro-phenoxy acetamide moiety, on the other hand, is frequently incorporated into drug molecules to improve their bioavailability and binding interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the interactions of this compound with biological targets. Studies have indicated that the indazoline core of N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-2-(4-fluorophenoxy)acetamide can interact with various enzymes and receptors, suggesting potential applications in the treatment of conditions such as hypertension and inflammation. The fluoro-phenoxy acetamide group has also been shown to modulate the activity of certain kinases and transcription factors, which are critical in regulating cellular processes.

In vitro studies have demonstrated that N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-2-(4-fluorophenoxy)acetamide exhibits notable activity against several disease-related pathways. For instance, research has shown that this compound can inhibit the activity of Janus kinases (JAKs), which are involved in inflammatory responses. Additionally, its ability to interact with the serotonin receptor has been explored for potential applications in neuropsychiatric disorders. These findings highlight the compound's versatility and its potential as a lead molecule for further drug development.

The synthesis of N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-2-(4-fluorophenoxy)acetamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the indazoline core through cyclization reactions followed by functionalization with the cyclopentyl group. Subsequent steps involve introducing the fluoro-phenoxy acetamide moiety through nucleophilic substitution or other coupling reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity.

The pharmacokinetic properties of N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-2-(4-fluorophenoxy)acetamide are also of significant interest. Preliminary studies have indicated that this compound exhibits good oral bioavailability and moderate metabolic stability. These characteristics are crucial for ensuring that the drug reaches effective concentrations at its target sites within the body. Furthermore, its solubility profile has been optimized to improve formulation feasibility for clinical use.

As research in pharmaceutical chemistry continues to evolve, N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-2-(4-fluorophenoxy)acetamide remains a focal point for investigation. Its unique structural features and promising pharmacological properties make it an attractive candidate for further exploration in both academic and industrial settings. Collaborative efforts between chemists and biologists are expected to yield novel derivatives with enhanced therapeutic efficacy and reduced side effects.

The development of new drugs is a complex process that involves numerous stages from discovery to clinical approval. N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl-2-(4-fluorophenoxy)acetamide exemplifies how targeted molecular design can lead to compounds with significant therapeutic potential. As more data becomes available on its biological activity and pharmacokinetic properties，this compound will continue to be a subject of intense research interest.